Cas no 1160574-62-8 (Methyl 3-Bromo-4-chloro-5-fluorobenzoate)

Methyl 3-Bromo-4-chloro-5-fluorobenzoate structure
1160574-62-8 structure
Product Name:Methyl 3-Bromo-4-chloro-5-fluorobenzoate
CAS No:1160574-62-8
MF:C8H5BrClFO2
MW:267.479504346848
MDL:MFCD11846086
CID:1089136
PubChem ID:50997976
Update Time:2025-04-20

Methyl 3-Bromo-4-chloro-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-bromo-4-chloro-5-fluorobenzoate
    • AK139020
    • FCH1406220
    • ST2407198
    • AX8260625
    • Benzoic acid, 3-bromo-4-chloro-5-fluoro-, methyl ester
    • 1160574-62-8
    • MFCD11846086
    • SY115167
    • DB-417133
    • Methyl3-Bromo-4-chloro-5-fluorobenzoate
    • AKOS022174495
    • CS-13013
    • CS-W022825
    • DTXSID30679228
    • DTXCID00629977
    • Methyl 3-Bromo-4-chloro-5-fluorobenzoate
    • MDL: MFCD11846086
    • Inchi: 1S/C8H5BrClFO2/c1-13-8(12)4-2-5(9)7(10)6(11)3-4/h2-3H,1H3
    • InChI Key: XRJVAGJSNGAQKU-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(=CC(C(=O)OC)=C1)F)Cl

Computed Properties

  • Exact Mass: 265.91455g/mol
  • Monoisotopic Mass: 265.91455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3.2

Methyl 3-Bromo-4-chloro-5-fluorobenzoate Pricemore >>

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